Cas no 117152-64-4 (Morphinan-3-ol,6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI))

• Product Name: Morphinan-3-ol,6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI)
• CAS No: 117152-64-4
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 172865
• PubChem ID: 5748415
• Update Time: 2025-04-19

Morphinan-3-ol,6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-3-ol,6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5a,6b)- (9CI)
• (-)-6beta-Acetylthionormorphine
• S-[(4R,4aR,7R,7aR,12bS)-9-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-yl] ethanethioate
• KT 88
• S-[(5alpha,6beta)-3-hydroxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-6-yl] ethanethioate
• (-)-6β-Acetylthiomorphine
• 6β-Acetylthio-7,8-didehydro-4,5α-epoxy-17-methylmorphinan-3-ol
• 6-Acetylthiomorphine
• Morphinan-3-ol, 6-(acetylthio)-7,8-didehydro-4,5-epoxy-17-methyl-, (5alpha,6beta)-
• 117152-64-4
• KT-88
• DTXSID30151711
• S-[(4R,4aR,7R,7aR,12bS)-9-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl] ethanethioate

• Inchi： 1S/C19H21NO3S/c1-10(21)24-15-6-4-12-13-9-11-3-5-14(22)17-16(11)19(12,18(15)23-17)7-8-20(13)2/h3-6,12-13,15,18,22H,7-9H2,1-2H3/t12-,13+,15+,18-,19-/m0/s1
• InChI Key： IQAOQEHSVLTFRY-MKUCUKIISA-N
• SMILES： S(C(C)=O)[C@@H]1C=C[C@H]2[C@H]3CC4C=CC(=C5C=4[C@@]2(CCN3C)[C@H]1O5)O

Computed Properties

• Exact Mass: 343.12433
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans